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Compound of Interest

Compound Name: Indolmycin

Cat. No.: B1671932

Essential Safety and Handling Guide for Indolmycin

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Indolmycin. While Indolmycin is
not classified as a hazardous substance according to the Globally Harmonized System (GHS),
adherence to standard laboratory safety protocols is imperative to ensure a safe working
environment and maintain experimental integrity.[1][2][3]

Quantitative and Physical Data

The following table summarizes key quantitative data for Indolmycin.
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Property Value

CAS Number 21200-24-8[1][2][4]
Molecular Formula C14H15N302[2][4]
Molecular Weight 257.3 g/mol [4]
Form Solid[4]

Soluble in DMF, DMSO, Ethanol, and

Solubility

Methanol[4]
Acute Toxicity (LD50) Subcutaneous (mouse): 800 mg/kg[1]
Storage Temperature -20°C to -80°CJ5]

Personal Protective Equipment (PPE) and Safety
Plan

While the Safety Data Sheet (SDS) for Indolmycin states that no special measures or personal
protective equipment are required, best laboratory practices mandate the use of PPE for
handling any chemical agent to minimize exposure and prevent contamination.[1]

Recommended PPE for Handling Indolmycin:

o Eye Protection: Wear safety glasses with side shields or goggles to protect against splashes.

[6]

o Hand Protection: Use powder-free nitrile gloves.[7] Given that Indolmycin is an antibiotic,
preventing skin contact is a prudent measure to avoid unforeseen biological effects.

o Body Protection: A standard laboratory coat should be worn to protect street clothing.[6] For
activities with a higher risk of spills, a disposable gown made of a material resistant to
chemical permeation is recommended.[7]

Operational and Disposal Plan:

This plan outlines the lifecycle of Indolmycin in the laboratory, from receipt to disposal.
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Receiving and Storage

o Upon receipt, verify the integrity of the container.

» Store the compound in a tightly sealed container at the recommended temperature, typically
-20°C or -80°C, as specified on the product insert.[5]

Preparation of Stock Solutions (Experimental Protocol)

This protocol details the standard procedure for preparing a stock solution from solid
Indolmycin.

Pre-calculation: Determine the required mass of Indolmycin and the volume of solvent
needed to achieve the desired stock concentration.

» Don PPE: Before handling the compound, put on a lab coat, safety glasses, and nitrile
gloves.

» Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the
required amount of solid Indolmycin directly into the tube. Perform this step in a chemical
fume hood or on a balance with a draft shield to minimize the risk of inhaling fine particles.

e Solubilization: In a chemical fume hood, add the pre-calculated volume of the appropriate
solvent (e.g., DMSO, Ethanol) to the tube containing the Indolmycin powder.[4]

e Mixing: Vortex the solution until the Indolmycin is completely dissolved.

e Labeling and Storage: Clearly label the tube with the compound name, concentration,
solvent, and date of preparation. Store the stock solution at the recommended temperature
(-20°C or -80°C) to maintain stability.[5]

Handling and Use

o All work with Indolmycin solutions should be conducted in a well-ventilated area, preferably
within a chemical fume hood or biosafety cabinet, to prevent aerosol inhalation.

o Use appropriate, calibrated equipment for all measurements to ensure accuracy.
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Spill Management

 In case of a spill, ensure the area is well-ventilated.
e Mechanically pick up any solid material.[1]

 For liquid spills, absorb with an inert material (e.g., spill pads, vermiculite) and place it in a
sealed container for disposal.

» Clean the spill area with an appropriate solvent or detergent, followed by water.

Disposal Plan

o Dispose of all waste materials (including empty containers, used gloves, and contaminated
labware) in accordance with local, state, and federal regulations for chemical waste.

¢ Do not allow Indolmycin to enter sewers or surface water.[1]

Procedural Workflow

The following diagram illustrates the standard operational workflow for safely handling
Indolmycin in a laboratory setting.
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Caption: Workflow for the safe handling of Indolmycin from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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